4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 4-butoxy-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C21H26N2O3/c1-2-3-14-26-18-10-8-17(9-11-18)21(24)22-19-6-4-5-7-20(19)23-12-15-25-16-13-23/h4-11H,2-3,12-16H2,1H3,(H,22,24)
• InChI Key: FMHSLNQMHGRCAP-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2N3CCOCC3

Description

4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide, also known as BMB, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a selective and potent inhibitor of the protein kinase CK2, which plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide involves the inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that phosphorylates a wide range of substrates, including transcription factors, signaling proteins, and metabolic enzymes. CK2 is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis. 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide inhibits CK2 by binding to the ATP-binding site of the enzyme, preventing the transfer of phosphate groups to its substrates.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide are related to its inhibitory effect on CK2 activity. CK2 is involved in many signaling pathways that regulate cell growth, differentiation, and survival. Inhibition of CK2 activity by 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to induce apoptosis in cancer cells, reduce viral replication, and protect against neurodegeneration. 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has also been shown to modulate the activity of other signaling pathways, such as the Wnt/β-catenin pathway, which is involved in embryonic development and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide in lab experiments are related to its selective and potent inhibition of CK2 activity. 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to be more potent and selective than other CK2 inhibitors, such as TBB and DMAT. 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has also been shown to have low toxicity and good bioavailability, making it suitable for in vivo studies. The limitations of using 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide in lab experiments are related to its solubility and stability. 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide is poorly soluble in water and requires the use of organic solvents, which can affect the stability and bioavailability of the compound.

Future Directions

For the use of 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide in scientific research include the development of new therapeutic agents, the optimization of the synthesis method, and the identification of new biological targets.

Synthesis Methods

The synthesis of 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide involves the reaction between 4-morpholinylphenylamine and 4-butoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is obtained through filtration and purification using chromatography techniques.

Scientific Research Applications

4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been extensively used in scientific research as a tool to study the role of CK2 in various cellular processes. CK2 is a ubiquitous and constitutively active protein kinase that is involved in the regulation of many signaling pathways. 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been shown to inhibit CK2 activity in vitro and in vivo, making it a valuable tool for investigating the function of CK2 in different biological systems. 4-butoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been used to study the role of CK2 in cancer, neurodegenerative diseases, and viral infections.